Cas no 899963-61-2 (N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide)

• Product Name: N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide
• CAS No: 899963-61-2
• MF: C₁₉H₂₃N₃O₃S₂
• MW: 405.534221887589
• CID: 5491265
• PubChem ID: 7656041
• Update Time: 2025-11-01

N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024678942
• VU0497328-1
• 4-[cyclopentyl(methyl)sulfamoyl]-N-(5,6-dihydro-4H-cyclopenta[d][1,3]thiazol-2-yl)benzamide
• N-{4H,5H,6H-cyclopenta[d][1,3]thiazol-2-yl}-4-[cyclopentyl(methyl)sulfamoyl]benzamide
• 4-(N-cyclopentyl-N-methylsulfamoyl)-N-(5,6-dihydro-4H-cyclopenta[d]thiazol-2-yl)benzamide
• 899963-61-2
• F2768-0083
• N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide

• Inchi： 1S/C19H23N3O3S2/c1-22(14-5-2-3-6-14)27(24,25)15-11-9-13(10-12-15)18(23)21-19-20-16-7-4-8-17(16)26-19/h9-12,14H,2-8H2,1H3,(H,20,21,23)
• InChI Key： WLCVRZNAKZNGBD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC3=C(CCC3)S2)=O)=CC=1)(N(C)C1CCCC1)(=O)=O

Computed Properties

• Exact Mass: 405.11808395g/mol
• Monoisotopic Mass: 405.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Additional information on N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide

Professional Introduction to N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide (CAS No. 899963-61-2)

N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide, identified by its CAS number 899963-61-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by the presence of a cyclopentadiazole core fused with a benzamide moiety, which is further functionalized with a sulfamoyl group. The structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopentadiazole ring is a heterocyclic structure that consists of five carbon atoms and two nitrogen atoms, forming a stable aromatic system. This core structure is known for its ability to interact with biological targets in various ways, including through hydrogen bonding and hydrophobic interactions. In the case of N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide, the presence of the cyclopentadiazole ring not only contributes to the overall stability of the molecule but also provides a scaffold for further functionalization and derivatization.

The benzamide moiety is another key feature of this compound, which is known for its role in many bioactive molecules. Benzamides are often found in drugs due to their ability to modulate enzyme activity and receptor binding. The sulfamoyl group attached to the benzamide further enhances the pharmacological potential of this compound by introducing additional sites for interaction with biological targets. This group is commonly seen in sulfonamide derivatives, which have been widely used in the development of antibiotics, anti-inflammatory drugs, and other therapeutic agents.

Recent research in the field of medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. The structural complexity and functional diversity of these molecules make them attractive candidates for developing new therapeutic agents. N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide exemplifies this trend, as it combines several pharmacophoric elements that are known to enhance bioactivity.

In particular, the cyclopentadiazole ring has been studied for its potential applications in antiviral and anticancer therapies. The nitrogen atoms within this ring can form hydrogen bonds with various biological targets, including proteins and nucleic acids. This property makes it an excellent scaffold for designing molecules that can interact selectively with disease-causing agents. Furthermore, the presence of multiple nitrogen atoms increases the compound's solubility and bioavailability, which are critical factors for drug efficacy.

The sulfamoyl group in N-{4-cyclopentyl(methyl)sulfamoylbenzamide} also plays a crucial role in determining its pharmacological properties. Sulfonamides are known for their ability to inhibit enzymes such as dihydropteroate synthase (DHPS), which is involved in bacterial folate metabolism. By inhibiting this enzyme, sulfonamides can disrupt bacterial growth and replication. Additionally, sulfonamides have been used in the development of nonsteroidal anti-inflammatory drugs (NSAIDs) due to their ability to modulate inflammatory pathways.

The benzamide moiety further contributes to the pharmacological potential of this compound by providing a site for further functionalization. Benzamides can be modified in various ways to enhance their bioactivity and selectivity. For example, replacing the hydrogen atom at the amide nitrogen with an alkyl or aryl group can increase binding affinity to biological targets. In addition, introducing fluorine or chlorine atoms into the benzene ring can modulate metabolic stability and improve drug delivery properties.

Recent studies have also explored the use of computational methods to design and optimize heterocyclic compounds like N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide. These methods leverage advanced algorithms and machine learning techniques to predict molecular properties and optimize drug-like characteristics. By integrating experimental data with computational models, researchers can accelerate the drug discovery process and identify promising candidates more efficiently.

The synthesis of N-{4-cyclopentyl(methyl)sulfamoylbenzamide} involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic strategies include cyclization reactions to form the cyclopentadiazole ring, nucleophilic substitution reactions to introduce the sulfamoyl group, and condensation reactions to form the amide bond. Each step must be carefully controlled to avoid side reactions and ensure regioselectivity.

In conclusion, N-{4H,5H,6H-cyclopentad1,3thiazol-2-yl}-4-cyclopentyl(methyl)sulfamoylbenzamide(CAS No. 899963-61-2) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its combination of a cyclopentadiazole core fused with a benzamide moiety functionalized by a sulfamoyl group makes it an attractive candidate for further exploration in drug discovery. Recent advances in medicinal chemistry and computational methods have provided new tools for designing and optimizing such molecules.